Cas no 56543-10-3 (2,3-O-Isopropylidene-D-lyxono-1,4-lactone)

2,3-O-Isopropylidene-D-lyxono-1,4-lactone is a protected lactone derivative of D-lyxose, featuring an isopropylidene group at the 2,3-positions. This structural modification enhances its stability and makes it a valuable intermediate in organic synthesis, particularly in carbohydrate chemistry and the preparation of nucleoside analogs. The lactone ring provides a reactive site for further functionalization, while the isopropylidene group offers steric protection, enabling selective transformations. Its high purity and well-defined stereochemistry make it suitable for applications in pharmaceutical research and chiral synthesis. The compound’s compatibility with a range of reaction conditions further underscores its utility in complex synthetic pathways.
2,3-O-Isopropylidene-D-lyxono-1,4-lactone structure
56543-10-3 structure
Product Name:2,3-O-Isopropylidene-D-lyxono-1,4-lactone
CAS No:56543-10-3
MF:C8H12O5
MW:188.177883148193
CID:945515
PubChem ID:377713
Update Time:2025-06-07

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

    • 2,3-O-Isopropylidene-D-lyxono-1,4-lactone
    • (3aS,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
    • NSC-659304
    • 56543-10-3
    • NSC659304
    • (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
    • 2,3-O-ISOPROPYLIDENE-D-LYXONIC ACID-1,4-LACTONE
    • W-203130
    • 2,3-O-ISOPROPYLIDENE-D-LYXONICACID-1,4-LACTONE
    • SCHEMBL7146752
    • 2,3-O-(1-Methylethylidene)-D-lyxonic Acid gamma-Lactone;
    • (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
    • Inchi: 1S/C8H12O5/c1-8(2)12-5-4(3-9)11-7(10)6(5)13-8/h4-6,9H,3H2,1-2H3/t4-,5+,6+/m1/s1
    • InChI Key: NHHKFJCWLPPNCN-SRQIZXRXSA-N
    • SMILES: O1C(C)(C)O[C@@H]2C(=O)O[C@H](CO)[C@H]12

Computed Properties

  • Exact Mass: 188.06800
  • Monoisotopic Mass: 188.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 338.1±37.0 °C at 760 mmHg
  • Flash Point: 139.7±20.0 °C
  • PSA: 64.99000
  • LogP: -0.57580
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Security Information

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Pricemore >>

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2,3-O-Isopropylidene-D-lyxono-1,4-lactone Production Method

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(CAS:56543-10-3)2,3-O-Isopropylidene-D-lyxono-1,4-lactone
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:05
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(CAS:56543-10-3)2,3-O-Isopropylidene-D-lyxono-1,4-lactone
NC30559
Purity:97%
Quantity:10g
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